Cas no 1932111-13-1 ([(1r,4r)-4-Ethynylcyclohexyl]methanamine)

• Product Name: [(1r,4r)-4-Ethynylcyclohexyl]methanamine
• CAS No: 1932111-13-1
• MF: C₉H₁₅N
• MW: 137.222102403641
• CID: 5797654
• PubChem ID: 121207024
• Update Time: 2025-06-28

[(1r,4r)-4-Ethynylcyclohexyl]methanamine Chemical and Physical Properties

Names and Identifiers

• [(1r,4r)-4-ethynylcyclohexyl]methanamine
• EN300-7563679
• 1932111-13-1
• [(1r,4r)-4-Ethynylcyclohexyl]methanamine

• Inchi： 1S/C9H15N/c1-2-8-3-5-9(7-10)6-4-8/h1,8-9H,3-7,10H2
• InChI Key： NRGJUOSDPZRBDA-UHFFFAOYSA-N
• SMILES： NCC1CCC(C#C)CC1

Computed Properties

• Exact Mass: 137.120449483g/mol
• Monoisotopic Mass: 137.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Additional information on [(1r,4r)-4-Ethynylcyclohexyl]methanamine

Introduction to [(1R,4R)-4-Ethynylcyclohexyl]methanamine (CAS No. 1932111-13-1)

[(1R,4R)-4-Ethynylcyclohexyl]methanamine, a compound with the chemical identifier CAS No. 1932111-13-1, represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural properties and potential therapeutic applications. The presence of an ethynyl group in its molecular structure imparts distinct reactivity and functionality, making it a valuable scaffold for the development of novel pharmaceutical agents.

The synthesis and characterization of [(1R,4R)-4-Ethynylcyclohexyl]methanamine have been subjects of extensive research, particularly in the context of designing molecules that can interact with biological targets in a highly specific manner. The stereochemistry of the molecule, denoted by the (1R,4R) configuration, is crucial as it influences the molecule's binding affinity and pharmacokinetic properties. This stereochemical purity is often achieved through sophisticated synthetic methodologies that ensure high enantiomeric excess and minimal racemization.

In recent years, there has been growing interest in the development of molecules that can modulate neurotransmitter systems, particularly those involved in central nervous system (CNS) disorders. [(1R,4R)-4-Ethynylcyclohexyl]methanamine has been explored as a potential candidate for its ability to interact with various receptors and enzymes. Preliminary studies have suggested that this compound may exhibit properties relevant to the treatment of conditions such as depression, anxiety, and neurodegenerative diseases. The ethynyl group in its structure allows for further functionalization, enabling chemists to design derivatives with enhanced pharmacological profiles.

The pharmacological activity of [(1R,4R)-4-Ethynylcyclohexyl]methanamine is thought to be mediated through its interaction with specific binding sites on target proteins. For instance, it has been hypothesized that this compound may act on serotonin receptors or other neurotransmitter receptors, thereby modulating neural signaling pathways. Such interactions could lead to therapeutic effects by altering the balance of neurotransmitters in the brain. Additionally, the cyclohexyl moiety provides a rigid scaffold that can optimize binding interactions with biological targets.

From a synthetic chemistry perspective, [(1R,4R)-4-Ethynylcyclohexyl]methanamine is an intriguing molecule due to the challenges it presents in terms of stereocontrol and functional group manipulation. The synthesis typically involves multi-step processes that require careful optimization to achieve high yields and purity. Techniques such as asymmetric hydrogenation and transition-metal-catalyzed reactions are often employed to construct the desired stereocenters. The ethynyl group also opens up possibilities for further derivatization via cross-coupling reactions, such as Suzuki or Heck couplings, which are widely used in medicinal chemistry for constructing complex molecular architectures.

The biological evaluation of [(1R,4R)-4-Ethynylcyclohexyl]methanamine has been conducted using both in vitro and in vivo models. In cell-based assays, this compound has shown promising activity against various biological targets relevant to CNS disorders. For example, studies have demonstrated its ability to modulate serotonin receptor activity, which is a key target for many antidepressant drugs. Furthermore, animal models have provided insights into its potential therapeutic effects on behaviors associated with depression and anxiety.

The development of new pharmaceuticals relies heavily on understanding the relationship between molecular structure and biological activity—a principle known as structure-activity relationship (SAR). [(1R,4R)-4-Ethynylcyclohexyl]methanamine serves as an excellent example of how structural modifications can influence pharmacological properties. By systematically varying substituents around the cyclohexane ring or introducing additional functional groups at different positions, researchers can generate libraries of compounds with tailored biological activities. This approach is particularly valuable for identifying lead compounds that can be further optimized through iterative rounds of medicinal chemistry.

The future prospects for [(1R,4R)-4-Ethynylcyclohexyl]methanamine and its derivatives are exciting and multifaceted. Ongoing research aims to elucidate its mechanism of action in greater detail and explore its potential in treating a broader range of neurological disorders. Additionally, computational methods such as molecular modeling and virtual screening are being employed to predict the binding modes and interactions of this compound with biological targets. These computational tools can accelerate the drug discovery process by identifying promising candidates before experimental validation is required.

In conclusion, [(1R,4R)-4-Ethynylcyclohexyl]methanamine (CAS No. 1932111-13-1) is a structurally unique compound with significant potential in medicinal chemistry and pharmacology. Its unique combination of stereochemistry and functional groups makes it an attractive scaffold for designing novel therapeutic agents targeting CNS disorders. As research continues to uncover new aspects of its biology and synthetic feasibility improves further modifications become possible; this compound stands poised become an important tool in future drug discovery efforts.